Cas no 315684-11-8 (N-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)naphthalene-1-carboxamide)

• Product Name: N-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)naphthalene-1-carboxamide
• CAS No: 315684-11-8
• MF: C₁₄H₁₀N₂O₂S₂
• MW: 302.371400356293
• CID: 6386603
• PubChem ID: 1536929
• Update Time: 2025-10-29

N-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)naphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)naphthalene-1-carboxamide
• F0825-0278
• 315684-11-8
• N-(4-oxo-2-thioxothiazolidin-3-yl)-1-naphthamide
• AKOS000266791
• Z56883897

• Inchi： 1S/C14H10N2O2S2/c17-12-8-20-14(19)16(12)15-13(18)11-7-3-5-9-4-1-2-6-10(9)11/h1-7H,8H2,(H,15,18)
• InChI Key： SPDNKWNEGGASQR-UHFFFAOYSA-N
• SMILES： S1C(N(C(C1)=O)NC(C1=CC=CC2C=CC=CC1=2)=O)=S

Computed Properties

• Exact Mass: 302.01836991g/mol
• Monoisotopic Mass: 302.01836991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 107Ų

Additional information on N-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)naphthalene-1-carboxamide

Comprehensive Overview of N-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)naphthalene-1-carboxamide (CAS No. 315684-11-8)

N-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)naphthalene-1-carboxamide (CAS No. 315684-11-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of thiazolidinone derivatives, which are known for their diverse biological activities. The presence of both a naphthalene ring and a thiazolidinone moiety in its structure makes it a promising candidate for various therapeutic and industrial applications.

The molecular formula of N-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)naphthalene-1-carboxamide is C₁₄H₁₀N₂O₂S₂, and it has a molecular weight of 302.37 g/mol. The compound is characterized by its sulfanylidene group, which contributes to its reactivity and potential as a building block in synthetic chemistry. Researchers are particularly interested in its role as a precursor for designing novel bioactive molecules, especially in the context of drug discovery and development.

One of the most intriguing aspects of N-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)naphthalene-1-carboxamide is its potential application in the field of antimicrobial agents. Recent studies have highlighted the efficacy of thiazolidinone derivatives against a range of bacterial and fungal pathogens. This has become particularly relevant in the wake of increasing antibiotic resistance, a global health concern that has spurred the search for new antimicrobial compounds. The compound's ability to interfere with microbial cell wall synthesis or enzymatic processes makes it a valuable subject of ongoing research.

In addition to its antimicrobial potential, N-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)naphthalene-1-carboxamide is also being explored for its anti-inflammatory and antioxidant properties. The naphthalene component of the molecule is known to exhibit strong free radical scavenging activity, which could be harnessed for developing treatments for oxidative stress-related diseases. This aligns with the growing consumer interest in natural and synthetic antioxidants, driven by the rising awareness of their health benefits.

The synthesis of N-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)naphthalene-1-carboxamide typically involves the reaction of 1-naphthoic acid with 2-thioxothiazolidin-4-one in the presence of coupling agents. The process is optimized to ensure high yield and purity, which are critical for its application in pharmaceutical formulations. Advanced techniques such as HPLC and NMR spectroscopy are employed to characterize the compound and confirm its structural integrity.

From a market perspective, the demand for N-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)naphthalene-1-carboxamide is expected to grow, particularly in the pharmaceutical and biotechnology sectors. The compound's versatility and potential for customization make it a valuable asset for companies engaged in drug development. Furthermore, the increasing focus on personalized medicine and targeted therapies has created new opportunities for niche chemical entities like this one.

In conclusion, N-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)naphthalene-1-carboxamide (CAS No. 315684-11-8) represents a fascinating area of research with broad implications for medicine and industry. Its unique chemical structure, combined with its promising biological activities, positions it as a compound of significant interest. As scientific understanding of its mechanisms and applications deepens, it is likely to play an increasingly important role in addressing some of the most pressing challenges in healthcare and beyond.